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Compound of Interest

Compound Name: (6-Aminohexyl)carbamic acid

Cat. No.: B089506

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of (6-Aminohexyl)carbamic acid is a critical component of laboratory
safety, environmental responsibility, and regulatory compliance. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the safe handling and disposal of this compound. The primary directive for the disposal of (6-
Aminohexyl)carbamic acid is to treat it as hazardous chemical waste and follow the specific
protocols established by your institution's Environmental Health and Safety (EHS) department.
[1] Never dispose of this chemical down the drain or in regular trash.[1]

Immediate Safety Protocols & Personal Protective
Equipment (PPE)

Given the hazardous nature of (6-Aminohexyl)carbamic acid and its derivatives, stringent
safety measures are imperative. All handling and disposal procedures must be conducted in a
well-ventilated fume hood.[2]

Required Personal Protective Equipment (PPE):
o Eye Protection: Chemical splash goggles are mandatory.[2]
» Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[2]

» Body Protection: A standard laboratory coat is required.[2]
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o Respiratory Protection: While a fume hood is the primary engineering control, respiratory
protection may be necessary for emergency situations involving spills or inadequate
ventilation.[2]

Quantitative Data on (6-Aminohexyl)carbamic acid

Property Value Reference
CAS Number 143-06-6 [31[4]
Molecular Formula C7H16N202 [31[4]
Molecular Weight 160.22 g/mol [3]

Melting Point 150 °C [4]
Solubility in Water Very soluble [3]
Appearance Dry Powder, Pellets, Large 4]

Crystals

Step-by-Step Disposal Procedure

This procedure outlines the safe management and disposal of (6-Aminohexyl)carbamic acid.
1. Waste Collection and Storage:

o Container: Collect waste (6-Aminohexyl)carbamic acid in a designated, compatible, and
properly sealed hazardous waste container.[5][6] The container must be in good condition,
with no cracks, rust, or leaks.[5]

o Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name: "
(6-Aminohexyl)carbamic acid".[5] Also, indicate the associated hazards (e.g., Irritant).

e Segregation: Do not mix (6-Aminohexyl)carbamic acid waste with other waste streams
unless explicitly permitted by your EHS department.[7] Incompatible materials can lead to
dangerous reactions.

o Storage Location: Store the sealed waste container in a designated, well-ventilated, and
secure satellite accumulation area until it is collected by EHS personnel.
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2. Spill Management:

e In the event of a small spill, absorb the material with an inert, non-combustible absorbent
such as sand, earth, or vermiculite.[1] Do not use combustible materials like sawdust.[1]

o Collect the absorbed material and place it in the designated hazardous waste container.
o For larger spills, evacuate the area and follow your institution's emergency procedures.
3. Final Disposal:

e EHS Collection: Arrange for the collection of the hazardous waste container through your
institution's EHS department. Follow their specific procedures for waste pickup and

transportation.[1]

o Documentation: Maintain accurate records of the amount of (6-Aminohexyl)carbamic acid
waste generated and disposed of, as this is often a regulatory requirement.[1]

Note on Neutralization: While some general protocols for carbamic acid involve decomposition
or for other chemical wastes involve neutralization, this should not be attempted for (6-
Aminohexyl)carbamic acid without specific guidance from your EHS department.[1][2][8]
Attempting to neutralize or treat the waste without a validated procedure can be dangerous.

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of (6-Aminohexyl)carbamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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